Cas no 318256-32-5 (5-(2,5-Dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole)

• Product Name: 5-(2,5-Dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole
• CAS No: 318256-32-5
• MF: C₁₃H₇Cl₂FN₂S
• MW: 313.177482843399
• CID: 5018717
• Update Time: 2025-05-19

5-(2,5-Dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole
• 5-(2,5-dichlorothiophen-3-yl)-1-(4-fluorophenyl)-1H-pyrazole
• Bionet2_000669
• MLS000540561
• HMS1365O09
• HMS2277D14
• SMR000125819
• 5-(2,5-Dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole

• Inchi： 1S/C13H7Cl2FN2S/c14-12-7-10(13(15)19-12)11-5-6-17-18(11)9-3-1-8(16)2-4-9/h1-7H
• InChI Key： FMXIDANFMCBPEN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C1=CC=NN1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 5.3
• Topological Polar Surface Area: 46.1

Additional information on 5-(2,5-Dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole

Introduction to 5-(2,5-Dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole (CAS No. 318256-32-5)

5-(2,5-Dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of both chloro and fluorine substituents in its structure enhances its interaction with biological targets, making it a promising candidate for further research and development.

The chemical structure of 5-(2,5-Dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole consists of a pyrazole ring fused with a thiophene moiety, which is further substituted with 2,5-dichloro-3-thienyl and 4-fluorophenyl groups. This arrangement creates a molecule with multiple sites for functionalization and interaction with biological systems. The chloro groups are known to increase the lipophilicity of the compound, while the fluorine atom can enhance metabolic stability and binding affinity. Such structural features make this compound an attractive scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Pyrazole derivatives have been extensively studied due to their ability to modulate various biological pathways. Specifically, the combination of chloro and fluorine substituents in 5-(2,5-Dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole suggests potential activity against enzymes and receptors involved in disease processes. For instance, studies have shown that pyrazole derivatives can inhibit kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein kinases, which are critical enzymes in many cellular signaling pathways. Overexpression or dysregulation of kinases is associated with numerous diseases, including cancer. The structural motif of 5-(2,5-Dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole allows it to mimic natural substrates or inhibitors of these kinases, thereby blocking aberrant signaling cascades. Preliminary computational studies have suggested that this compound may exhibit high binding affinity to specific kinase domains, making it a valuable candidate for further experimental validation.

Furthermore, the thiophene ring in the structure contributes to the overall bioactivity of the molecule by providing a rigid framework that can interact with biological targets through hydrophobic and π-stacking interactions. Thiophene derivatives are known for their versatility in drug design due to their ability to cross the blood-brain barrier and interact with both intracellular and extracellular targets. The presence of multiple substituents on the thiophene ring in 5-(2,5-Dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole allows for fine-tuning of its pharmacokinetic properties.

Recent advancements in spectroscopic techniques have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. NMR spectroscopy has been particularly useful in elucidating the binding mode of 5-(2,5-Dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole with protein kinases. These studies have revealed that the compound binds to the ATP-binding pocket of kinases through its pyrazole ring and substituent groups. This information is crucial for designing analogs with improved potency and selectivity.

The synthesis of 5-(2,5-Dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between halogenated thiophenes and fluorinated phenols under acidic or basic conditions. The introduction of chloro groups at specific positions on the thiophene ring often requires halogenation techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

In conclusion, 5-(2,5-Dichloro-3-thienyl)-1-(4-fluorophenyl)-1H-pyrazole represents a promising scaffold for developing novel therapeutic agents due to its unique structural features and potential biological activities. Its ability to interact with key biological targets such as protein kinases makes it an attractive candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing drug discovery efforts across various therapeutic areas.